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Compound of Interest

Compound Name: 4-Amino-3-chlorophenol

Cat. No.: B108459

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended
storage conditions for 4-Amino-3-chlorophenol, a key intermediate in the pharmaceutical and
specialty chemical industries. Understanding the stability profile of this compound is critical for
ensuring its quality, efficacy, and safety in research and development applications.

Physicochemical Properties

A summary of the key physicochemical properties of 4-Amino-3-chlorophenol is presented in
Table 1. These parameters are essential for handling and storage considerations.

Property Value References
Molecular Formula CeHsCINO [1]
Molecular Weight 143.57 g/mol [1][2]

Off-white to light brown
Appearance _ [3]
crystalline powder

Melting Point 138 - 160 °C [2131[4115]

Boiling Point 285 - 287.3 °C (decomposes) [2][3]

B Soluble in ethanol, acetone;
Solubility ) ] [3]
slightly soluble in cold water
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Stability Profile

4-Amino-3-chlorophenol is a stable compound under normal conditions, but it is sensitive to
certain environmental factors.[4][6][7] Adherence to proper handling and storage protocols is
crucial to prevent degradation and maintain the integrity of the compound.

Factors Affecting Stability

The primary factors that can compromise the stability of 4-Amino-3-chlorophenol are
exposure to light, air, and high temperatures.[3][4][6] It is also incompatible with strong
oxidizing agents and strong acids.[4][6]

Factors Affecting 4-Amino-3-chlorophenol Stability
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Factors influencing the stability of 4-Amino-3-chlorophenol.

Hazardous Decomposition
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Under combustion, 4-Amino-3-chlorophenol will decompose and emit toxic fumes, including
carbon monoxide, carbon dioxide, nitrogen oxides, and hydrogen chloride.[4][6][7]

While specific degradation pathways under ambient conditions are not extensively detailed in
public literature, the general degradation of chlorophenols in the environment can occur via
ortho- and meta-cleavage pathways, often facilitated by microbial action.[8]

Storage and Handling Recommendations

To ensure the long-term stability and quality of 4-Amino-3-chlorophenol, the following storage
and handling guidelines should be strictly followed.

Storage Conditions

A summary of recommended storage conditions is provided in Table 2.

Parameter Recommendation References

Cool, dry place.

Temperature Recommended at 4°C or [21[3][41[6][9]
below 25°C.
Store under an inert

Atmosphere [3]
atmosphere.

. Protect from light. Store in a
Light [2][9]
dark place.

_ Keep in a tightly closed,
Container . _ [41[61[71[°]
original container.

Ventilation Store in a well-ventilated area. [41161[9]

Store away from incompatible
Segregation materials (strong oxidizing [416119]

agents, strong acids).

Security Store locked up. [71[9]

Handling Procedures
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Proper handling techniques are essential to prevent contamination and degradation.

Recommended Handling Workflow for 4-Amino-3-chlorophenol

Ensure Adequate Ventilation
(Fume Hood)

l

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

;

Dispense from Original Container

l

Handle Under Inert Atmosphere
(if possible)

l

Weigh Promptly

:

Tightly Seal Container Immediately

:

Return to Proper Storage Conditions
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A generalized workflow for handling 4-Amino-3-chlorophenol.

Experimental Protocols

Detailed experimental protocols for the stability testing of 4-Amino-3-chlorophenol are not
widely available in the public domain. However, standard pharmaceutical stability testing
guidelines, such as those from the International Council for Harmonisation (ICH), can be
adapted. A typical stability study would involve:

o Sample Preparation: Storing aliquots of 4-Amino-3-chlorophenol in controlled
environmental chambers.

» Stress Conditions: Exposing samples to various conditions, including elevated temperature
(e.g., 40°C, 60°C), high humidity (e.g., 75% RH), and photostability testing (exposure to
light).

o Time Points: Analyzing samples at predetermined time intervals (e.g., O, 3, 6, 9, 12 months).

o Analytical Method: Utilizing a validated stability-indicating analytical method, such as High-
Performance Liquid Chromatography (HPLC), to quantify the parent compound and detect
any degradation products.

o Data Analysis: Evaluating the change in assay value and the formation of impurities over
time to establish a retest period or shelf life.

Conclusion

4-Amino-3-chlorophenol is a stable chemical intermediate when stored and handled correctly.
Its primary sensitivities are to light, air, and heat. By adhering to the storage conditions outlined
in this guide—specifically, storing it in a cool, dark, dry, and well-ventilated area in a tightly
sealed container, preferably under an inert atmosphere—researchers and drug development
professionals can ensure the material's integrity for their applications. The provided workflow
diagrams offer a visual guide to best practices in handling and understanding the stability of
this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b108459?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-3-chlorophenol
https://www.sigmaaldrich.com/TW/zh/product/chemscenellcpreferredpartner/ciah987f0274
https://www.nbinno.com/?news/bd-4-amino-3-chlorophenol-chemical-properties-applications-quality-standards
https://static.cymitquimica.com/products/54/pdf/sds-OR912578.pdf
https://www.tcichemicals.com/IN/en/p/A3506
https://www.tcichemicals.com/IN/en/p/A3506
https://pim-resources.coleparmer.com/sds/94061.pdf
https://www.fishersci.com/store/msds?partNumber=AAH66310MD&productDescription=4-AMINO-3-CHLROPHENOL+95+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.researchgate.net/figure/Bacterial-degradation-pathways-for-4-chlorophenol-a-4-Chlorophenol-degradation-via_fig2_260484629
https://www.tcichemicals.com/KR/ko/sds/A0773_JP_EN.pdf
https://www.benchchem.com/product/b108459#4-amino-3-chlorophenol-stability-and-storage-conditions
https://www.benchchem.com/product/b108459#4-amino-3-chlorophenol-stability-and-storage-conditions
https://www.benchchem.com/product/b108459#4-amino-3-chlorophenol-stability-and-storage-conditions
https://www.benchchem.com/product/b108459#4-amino-3-chlorophenol-stability-and-storage-conditions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b108459?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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